molecular formula C28H40O6 B5567948 2-[2-(2-isopropyl-5-methylphenoxy)ethoxy]-3-[2-(5-isopropyl-2-methylphenoxy)ethoxy]-1,4-dioxane

2-[2-(2-isopropyl-5-methylphenoxy)ethoxy]-3-[2-(5-isopropyl-2-methylphenoxy)ethoxy]-1,4-dioxane

Cat. No. B5567948
M. Wt: 472.6 g/mol
InChI Key: HBXZXLNOLXRULS-UHFFFAOYSA-N
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Description

The compound is a dioxane derivative, a class of organic compounds known for their versatile applications in chemical synthesis, material science, and as solvents in various organic reactions. Dioxane derivatives, due to their unique structural features, often exhibit interesting chemical and physical properties which make them valuable in different scientific and industrial applications.

Synthesis Analysis

Synthesis of dioxane derivatives typically involves strategies like cyclization, nucleophilic substitution, and condensation reactions. For example, the synthesis of some related compounds has been achieved through cyclization of specific precursors in the presence of dry HCl in dioxane, followed by nucleophilic substitution reactions (Chhabria et al., 2007). Another method includes low-temperature singlet oxygenation of ethylene derivatives substituted with aromatic groups, leading to dioxetanes that emit light upon decomposition (Matsumoto et al., 1999).

Molecular Structure Analysis

Dioxane derivatives often display interesting conformational behaviors due to their cyclic structure. The crystal and molecular structure of dioxane isomers, for instance, reveals different conformations like twist-boat and chair, influenced by substituents and intramolecular forces (Ślepokura et al., 2003).

Chemical Reactions and Properties

Dioxane derivatives participate in various chemical reactions, including ring-opening, condensation, and nucleophilic substitution, depending on their functional groups and reaction conditions. For instance, reaction involving 2-ethoxyvinylphosphonic dichloride with specific phenols in dioxane yields complex phosphorus-containing compounds (Sadykova et al., 2011).

Physical Properties Analysis

The physical properties of dioxane derivatives, such as solubility, boiling point, and melting point, can vary significantly based on their molecular structure and substituents. Studies on the configurations and conformations of dioxane isomers offer insights into their stability and physical behaviors (Bodkin & Simpson, 1969).

properties

IUPAC Name

2-[2-(2-methyl-5-propan-2-ylphenoxy)ethoxy]-3-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]-1,4-dioxane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H40O6/c1-19(2)23-9-8-22(6)25(18-23)29-11-13-31-27-28(34-16-15-33-27)32-14-12-30-26-17-21(5)7-10-24(26)20(3)4/h7-10,17-20,27-28H,11-16H2,1-6H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBXZXLNOLXRULS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(C)C)OCCOC2C(OCCO2)OCCOC3=C(C=CC(=C3)C(C)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H40O6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

472.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-(2-Methyl-5-propan-2-ylphenoxy)ethoxy]-3-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]-1,4-dioxane

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